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Compound of Interest

Compound Name:
N-(5-Methoxy-2-methyl-4-

nitrophenyl)acetamide

CAS No.: 361162-90-5

Cat. No.: B1278684

Get Quote

An In-depth Examination of its Physicochemical Properties, Synthesis, and Structural

Characteristics for Researchers, Scientists, and Drug Development Professionals.

Introduction
This technical guide provides a detailed overview of N-(4-Methoxy-2-methyl-5-

nitrophenyl)acetamide, a nitro-derivative of 2-methylmethacetin. It is important to note that

while the topic of interest was specified as N-(5-Methoxy-2-methyl-4-nitrophenyl)acetamide,

the available scientific literature and chemical databases predominantly refer to the N-(4-

Methoxy-2-methyl-5-nitrophenyl)acetamide isomer. This guide will focus on the latter, as it is

the well-characterized compound with accessible data. This compound is of interest to

researchers in medicinal chemistry and drug development due to its structural relation to known

analgesic compounds.

Physicochemical Properties
A summary of the key physicochemical properties of N-(4-Methoxy-2-methyl-5-

nitrophenyl)acetamide is presented in the table below.
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Property Value Source

Molecular Formula C₁₀H₁₂N₂O₄ [1][2][3]

Molecular Weight 224.22 g/mol [2][3]

CAS Number 196194-97-5 [2][3]

IUPAC Name
N-(4-Methoxy-2-methyl-5-

nitrophenyl)acetamide
[2][3]

Appearance Colorless laths [2]

Structural Elucidation
The molecular structure of N-(4-Methoxy-2-methyl-5-nitrophenyl)acetamide has been

determined by single-crystal X-ray diffraction.[2][3] The molecule consists of a substituted

phenyl ring with four substituents that lie out of the phenyl plane to varying degrees.[1][2][3]

The key structural features include:

The methyl carbon atom is slightly out of the plane.[2][3]

The methoxy group is nearly coplanar with the benzene ring.[3]

The plane of the nitro group is twisted out of the phenyl plane.[1][2][3]

The acetamide substituent is significantly twisted out of the phenyl plane due to steric

hindrance from the adjacent ortho substituents.[1][2]

In the crystal structure, molecules are linked by hydrogen bonds between the acetamide NH

group and the carbonyl oxygen atom of an adjacent molecule, forming chains.[1][2][3]
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N-(4-Methoxy-2-methyl-5-nitrophenyl)acetamide Structure
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Caption: 2D chemical structure of N-(4-Methoxy-2-methyl-5-nitrophenyl)acetamide.
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Synthesis and Crystallization
Synthesis
N-(4-Methoxy-2-methyl-5-nitrophenyl)acetamide is a nitro-derivative of 2-methylmethacetin [N-

(4-methoxy-2-methylphenyl)acetamide].[1] It can be formed via the peroxynitrite-mediated

oxidation of 2-methylmethacetin under physiologically relevant pH and bicarbonate conditions.

[1] This reaction is consistent with electrophilic nitration.

Commercial Availability
The compound has been sourced from commercial suppliers such as AmBeed (Arlington

Heights, Illinois, USA).[2][3]

Crystallization
Crystals suitable for X-ray diffraction can be prepared by the slow cooling of a nearly saturated

solution of the compound in boiling deionized water.[2]

Potential Applications
While specific applications for N-(4-Methoxy-2-methyl-5-nitrophenyl)acetamide are not

extensively documented, its structural similarity to phenacetin and methacetin suggests

potential areas of investigation.[1] Phenacetin and its analogues were historically used as

antipyretic and analgesic agents.[1] The introduction of a nitro group and an additional methyl

group on the phenyl ring, as in the title compound, could modulate its pharmacological or

toxicological properties. Its isolation from a reaction mimicking in vivo oxidative stress suggests

it could be a potential metabolite of related pharmaceutical compounds.[3]

Safety and Handling
Specific safety and handling data for N-(4-Methoxy-2-methyl-5-nitrophenyl)acetamide are not

detailed in the provided search results. As with any chemical compound, it should be handled

with appropriate personal protective equipment in a well-ventilated laboratory setting.

Conclusion
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N-(4-Methoxy-2-methyl-5-nitrophenyl)acetamide is a well-characterized compound with a

defined molecular and crystal structure. While its direct applications are yet to be fully explored,

its relationship to historically significant analgesic compounds makes it a molecule of interest

for further research in medicinal chemistry and toxicology. The synthesis via a biomimetic

oxidation reaction also opens avenues for studying the in vivo metabolism of related

compounds under conditions of oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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